Cas no 2229300-47-2 (5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene)

• Product Name: 5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene
• CAS No: 2229300-47-2
• MF: C₁₀H₇F₃
• MW: 184.157793283463
• CID: 6235497
• PubChem ID: 165672840
• Update Time: 2025-05-22

5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene
• 2229300-47-2
• EN300-1824908

• Inchi： 1S/C10H7F3/c1-2-3-4-7-5-8(11)10(13)9(12)6-7/h1,5-6H,3-4H2
• InChI Key： WSHDFTASBWXXLU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CCC#C)F)F

Computed Properties

• Exact Mass: 184.04998471g/mol
• Monoisotopic Mass: 184.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Additional information on 5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene

5-(But-3-yn-1-yl)-1,2,3-Trifluorobenzene: A Comprehensive Overview

5-(But-3-yn-1-yl)-1,2,3-trifluorobenzene is a unique organic compound with the CAS number 2229300-47-2. This compound is notable for its combination of a trifluorobenzene ring and a butynyl group, making it a valuable molecule in various chemical and pharmaceutical applications. The trifluorobenzene moiety contributes to its stability and reactivity, while the butynyl group introduces alkyne functionality, which is highly sought after in modern organic synthesis.

The synthesis of 5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene involves advanced coupling reactions, often utilizing palladium catalysts to achieve high yields and selectivity. Recent studies have highlighted the importance of such compounds in click chemistry, where the alkyne group can undergo cycloaddition reactions to form stable heterocyclic structures. This has opened new avenues for drug discovery and material science applications.

One of the most significant advancements in the study of 5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene is its role in the development of novel materials with tailored electronic properties. Researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional materials with potential applications in electronics and optoelectronics. The trifluorobenzene ring provides electron-withdrawing effects, which are crucial for tuning the electronic properties of these materials.

In addition to its material science applications, 5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene has shown promise in medicinal chemistry. Its alkyne functionality allows for the formation of bioisosteric replacements in drug molecules, potentially improving pharmacokinetic profiles without compromising bioactivity. Recent studies have explored its use as a scaffold for developing inhibitors of key enzymes involved in neurodegenerative diseases.

The physical and chemical properties of 5-(but-3-yn-1-yl)-1,2,3-trifluorobenzene make it an ideal candidate for various industrial processes. Its high thermal stability and solubility in organic solvents facilitate large-scale synthesis and purification. Furthermore, its reactivity towards nucleophilic aromatic substitution reactions has been exploited in the development of advanced polymer precursors.

From an environmental perspective, the synthesis and application of 5-(but-3-yn-1-yll)-1,2,3-trifluorobenzene have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that it meets current sustainability standards while maintaining high performance levels.

In conclusion, 5-(but-yll)-trifluorobenzene continues to be a focal point in both academic and industrial research due to its versatile structure and wide-ranging applications. As new methodologies emerge for its synthesis and utilization, this compound is poised to play an even more significant role in advancing modern science and technology.